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Compound of Interest

Compound Name: MCI826

Cat. No.: B1676270 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and application of a

stock solution of MCI826 using Dimethyl Sulfoxide (DMSO) as the solvent. MCI826 is a potent

and selective antagonist of peptide leukotrienes D4 and E4, making it a valuable tool in

research related to asthma and other inflammatory conditions.[1] Proper preparation and

handling of this compound are crucial for ensuring experimental reproducibility and accuracy.

MCI826 Chemical Properties
A summary of the key chemical properties of MCI826 is provided below. This information is

essential for accurate calculation of stock solution concentrations.

Property Value Reference

CAS Number 140646-80-6 [1]

Molecular Formula C₂₂H₂₈N₂O₃S [1]

Molecular Weight 400.54 g/mol [1]

Description
Leukotriene D4 and E4

antagonist.
[1]

Protocol: Preparing a 10 mM MCI826 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of MCI826 in DMSO. This

concentration is a common starting point for subsequent dilutions to various working

concentrations for in vitro and in vivo experiments.

Materials and Equipment
MCI826 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.5% purity

Analytical balance

1.5 mL or 2.0 mL sterile polypropylene microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing the MCI826 stock solution.
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Caption: Workflow for MCI826 Stock Solution Preparation.

Step-by-Step Procedure
Calculation: Determine the mass of MCI826 required. To prepare 1 mL of a 10 mM stock

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 400.54 g/mol = 4.0054 mg

Therefore, weigh approximately 4.01 mg of MCI826.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

calculated amount of MCI826 powder directly into the tube.

Safety Note: Handle MCI826 powder in a chemical fume hood or ventilated enclosure.

Dissolution: Add the calculated volume of DMSO (in this case, 1 mL) to the tube containing

the MCI826 powder.

Mixing: Cap the tube securely and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution in a water bath for 10-20 minutes or until the solution is

clear.[2]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene tubes.[3]

Storage: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store the tubes upright in a freezer.

Storage and Handling
Proper storage is critical to maintain the stability and efficacy of MCI826.

Form
Storage
Temperature

Duration Notes

Powder -20°C Months to years
Store in a dry, dark

place.[1]

DMSO Stock Solution -20°C ~1 month

For longer-term

storage, -80°C is

recommended.[3]

DMSO Stock Solution -80°C ~6 months
Avoid repeated

freeze-thaw cycles.[3]
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Note on DMSO: DMSO has a high freezing point (18.5°C or 65.3°F) and may be solid at

room temperature.[4] If frozen, warm the bottle in a 37°C water bath until completely thawed

and mix well before use.

Application Notes
Mechanism of Action: Leukotriene Pathway Antagonism
MCI826 functions by blocking the Cysteinyl Leukotriene Receptor 1 (CysLT1R). Cysteinyl

leukotrienes (LTC4, LTD4, LTE4) are potent inflammatory mediators derived from arachidonic

acid, and their signaling through CysLT1R is implicated in the pathophysiology of asthma,

including bronchoconstriction and inflammation. By antagonizing this receptor, MCI826 inhibits

these downstream effects.
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Caption: Simplified Leukotriene Signaling Pathway and MCI826 Target.

Protocol: Diluting Stock Solution for Cell-Based Assays
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This protocol outlines the serial dilution of the 10 mM DMSO stock solution to a final working

concentration for treating cells in culture.

Thaw Stock: Remove one aliquot of the 10 mM MCI826 stock solution from the freezer and

thaw it completely at room temperature.

Prepare Intermediate Dilution (Optional but Recommended): To avoid pipetting very small

volumes and potential precipitation, perform an intermediate dilution. For example, dilute the

10 mM stock 1:10 in pre-warmed cell culture medium to create a 1 mM solution.

Example: Add 5 µL of 10 mM stock to 45 µL of medium.

Prepare Final Working Solution: Add the appropriate volume of the stock or intermediate

solution to the final volume of cell culture medium to achieve the desired concentration.

Example for 10 µM final concentration: Add 10 µL of the 1 mM intermediate solution to 990

µL of medium in a culture well (for a final volume of 1 mL).

Vehicle Control: It is critical to include a vehicle control in your experiment. This control

should contain the same final concentration of DMSO as the treated samples to account for

any solvent effects.[3]

Example: If the final DMSO concentration in the treated well is 0.1%, the vehicle control

well should also contain 0.1% DMSO in medium.

Mix and Treat: Gently mix the final working solution before adding it to the cells.

The following diagram illustrates the dilution and cell treatment workflow.
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Caption: Workflow for Diluting MCI826 and Treating Cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676270#preparing-mci826-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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